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Compound of Interest

Compound Name: 1,2-Octanediol

Cat. No.: B041855 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the

thermal stability and degradation of 1,2-Octanediol (also known as Caprylyl Glycol). This

document collates available data on its physical properties, outlines potential thermal

degradation pathways based on analogous glycol compounds, and details the experimental

methodologies used to assess thermal stability.

Executive Summary
1,2-Octanediol is a versatile ingredient used in cosmetics, skincare, and pharmaceutical

formulations, valued for its moisturizing and antimicrobial properties.[1][2] Understanding its

thermal stability is critical for ensuring product quality, safety, and shelf-life, particularly for

formulations subjected to heat during manufacturing or storage. While specific data on the

decomposition temperature of 1,2-Octanediol is not readily available in public literature, this

guide infers potential degradation behavior from the analysis of similar glycol compounds and

outlines the standard methodologies for its empirical determination.

Physicochemical Properties
A summary of the key physical and chemical properties of 1,2-Octanediol is presented in Table

1. These properties are essential for understanding its behavior in different formulations and

under various processing conditions.
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Property Value Source

Molecular Formula C8H18O2 [3][4][5][6]

Molecular Weight 146.23 g/mol [3][5][7]

Appearance
Colorless to white low melting

solid
[1][4]

Melting Point 28 - 38 °C [1][3][4][8]

Boiling Point 267 - 269.6 °C at 760 mmHg [3][8]

Flash Point 138 °C (closed cup) [3]

Autoignition Temperature 310 °C [3]

Solubility in Water 3 - 7.5 g/L at 20 °C [3][8]

Decomposition Temperature No data available [3][4][8][9][10]

Hazardous Decomposition

Products

Carbon monoxide (CO),

Carbon dioxide (CO2)
[3][4][11]

Thermal Stability and Degradation Pathways
While specific studies detailing the thermal decomposition of 1,2-Octanediol are scarce, the

degradation mechanisms of other glycols, such as ethylene glycol and polyethylene glycol,

have been investigated and can serve as a model. When subjected to heat, glycols can

undergo oxidative degradation.[12][13]

In the presence of oxygen, the thermal degradation of glycols is initiated by the formation of a

hydroperoxide, which is thermally unstable and fragments through a radical mechanism.[12]

This process ultimately leads to the formation of compounds containing carbonyl groups.[12]

For ethylene glycol, heating leads to the formation of various carboxylic acids, including glycolic

acid, glyoxylic acid, oxalic acid, acetic acid, and formic acid, which can lower the pH of the

system and potentially cause corrosion.[14]

Based on these analogous pathways, a proposed thermal degradation pathway for 1,2-
Octanediol is illustrated below.
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Proposed Thermal Degradation Pathway of 1,2-Octanediol
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Caption: Proposed oxidative thermal degradation pathway for 1,2-Octanediol.
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Experimental Protocols for Thermal Analysis
To empirically determine the thermal stability and degradation products of 1,2-Octanediol, a
suite of analytical techniques should be employed. A general workflow for this analysis is

presented below.

Experimental Workflow for Thermal Stability Analysis

1,2-Octanediol Sample

Thermogravimetric Analysis (TGA) Differential Scanning Calorimetry (DSC) Controlled Heating
(Pyrolysis)

Onset of Decomposition Temp.
Mass Loss Profile

Melting Point
Enthalpy of Fusion

Glass Transition Temp.
Collect Volatile Products

Gas Chromatography-Mass Spectrometry (GC-MS)

Identification and Quantification
of Degradation Products

Click to download full resolution via product page

Caption: General experimental workflow for thermal analysis.

Thermogravimetric Analysis (TGA)
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Objective: To determine the temperature at which 1,2-Octanediol begins to decompose and to

characterize its mass loss as a function of temperature.

Methodology:

A small, accurately weighed sample (typically 5-10 mg) of 1,2-Octanediol is placed in a

tared TGA pan.

The pan is placed in the TGA furnace.

The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere

(e.g., nitrogen for inert conditions or air for oxidative conditions).

The mass of the sample is continuously monitored as a function of temperature.

The onset of decomposition is identified as the temperature at which a significant mass loss

begins.

Differential Scanning Calorimetry (DSC)
Objective: To measure the heat flow to or from the sample as a function of temperature,

identifying thermal transitions such as melting, crystallization, and glass transitions.

Methodology:

A small, accurately weighed sample (typically 2-5 mg) of 1,2-Octanediol is hermetically

sealed in a DSC pan.

An empty, sealed pan is used as a reference.

Both pans are placed in the DSC cell.

The sample and reference are subjected to a controlled temperature program (e.g., heating

at 5-10 °C/min).

The differential heat flow between the sample and the reference is recorded as a function of

temperature.
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Endothermic and exothermic events are observed as peaks or shifts in the baseline.

Identification of Degradation Products by Gas
Chromatography-Mass Spectrometry (GC-MS)
Objective: To separate, identify, and quantify the volatile and semi-volatile compounds

produced during the thermal degradation of 1,2-Octanediol.

Methodology:

A sample of 1,2-Octanediol is heated in a controlled environment (e.g., a pyrolysis chamber

connected to a GC-MS system) to a temperature above its decomposition point.

The volatile degradation products are collected and injected into the GC-MS.

The gas chromatograph separates the components of the mixture based on their boiling

points and interactions with the stationary phase of the column.

The separated components then enter the mass spectrometer, which ionizes the molecules

and separates the ions based on their mass-to-charge ratio, providing a unique mass

spectrum for each component.

The mass spectra are compared to spectral libraries (e.g., NIST) for compound identification.

Conclusion
The thermal stability of 1,2-Octanediol is a crucial parameter for its application in various

industries. While direct quantitative data on its decomposition temperature is not widely

published, an understanding of its thermal behavior can be inferred from the study of similar

glycol compounds. The primary hazardous decomposition products are expected to be carbon

monoxide and carbon dioxide.[3][4][11] For precise characterization, a systematic experimental

approach employing TGA, DSC, and GC-MS is recommended. This will provide the necessary

data to ensure the safe and effective use of 1,2-Octanediol in formulated products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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